Cas no 2169618-38-4 (3-Furancarboxylic acid, 2,5-dicyclopropyltetrahydro-)

• Product Name: 3-Furancarboxylic acid, 2,5-dicyclopropyltetrahydro-
• CAS No: 2169618-38-4
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5260956
• Update Time: 2025-07-23

3-Furancarboxylic acid, 2,5-dicyclopropyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2,5-dicyclopropyltetrahydro-

• Inchi： 1S/C11H16O3/c12-11(13)8-5-9(6-1-2-6)14-10(8)7-3-4-7/h6-10H,1-5H2,(H,12,13)
• InChI Key： JQZGNWPJJQYDCP-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)CC(C(O)=O)C1C1CC1

Additional information on 3-Furancarboxylic acid, 2,5-dicyclopropyltetrahydro-

Research Brief on 3-Furancarboxylic acid, 2,5-dicyclopropyltetrahydro- (CAS: 2169618-38-4) in Chemical Biology and Pharmaceutical Applications

The compound 3-Furancarboxylic acid, 2,5-dicyclopropyltetrahydro- (CAS: 2169618-38-4) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the significance of 3-Furancarboxylic acid derivatives as versatile scaffolds in medicinal chemistry. The presence of the dicyclopropyltetrahydro moiety in this compound enhances its stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and ring-closing metathesis, to optimize the production of this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that 3-Furancarboxylic acid, 2,5-dicyclopropyltetrahydro- exhibits notable activity against specific biological targets. For instance, preliminary data suggest its potential as an inhibitor of certain enzymes involved in inflammatory pathways, positioning it as a lead compound for the development of novel anti-inflammatory agents. Additionally, its interaction with G-protein-coupled receptors (GPCRs) has been explored, revealing modulatory effects that could be harnessed for therapeutic purposes.

The pharmacokinetic profile of this compound has also been a subject of investigation. Studies indicate favorable absorption and distribution characteristics, with moderate metabolic stability in hepatic microsomes. These properties, combined with its low cytotoxicity, underscore its suitability for further preclinical development. Computational modeling and structure-activity relationship (SAR) analyses have provided insights into the molecular determinants of its bioactivity, guiding the design of optimized analogs.

In conclusion, 3-Furancarboxylic acid, 2,5-dicyclopropyltetrahydro- (CAS: 2169618-38-4) represents a promising chemical entity with diverse applications in drug discovery. Ongoing research aims to elucidate its mechanism of action more comprehensively and to explore its potential in treating specific diseases. The compound's unique structural attributes and biological activity make it a valuable subject for future studies in the chemical biology and pharmaceutical sciences.